1-(2-Nitro-5-(trifluoromethyl)phenyl)piperidin-4-ol
Overview
Description
“1-(2-Nitro-5-(trifluoromethyl)phenyl)piperidin-4-ol” is a chemical compound with the CAS number 1072944-51-4 . It is used for research and development purposes .
Synthesis Analysis
Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Molecular Structure Analysis
The molecular structure of “1-(2-Nitro-5-(trifluoromethyl)phenyl)piperidin-4-ol” includes a piperidine ring attached to a phenyl ring with a nitro group and a trifluoromethyl group .Scientific Research Applications
Pharmaceutical Research
This compound has been utilized in the design and synthesis of novel pharmaceuticals. Its unique structure allows it to interact with various biological targets, potentially leading to the development of new medications .
Chemical Property Analysis
Researchers often study the chemical properties of this compound, such as its melting point, boiling point, and density. These properties are crucial for understanding how the compound behaves under different conditions and can be used to predict its reactivity and stability .
Advanced Material Synthesis
The compound’s molecular structure, which includes a trifluoromethyl group, makes it a valuable component in the synthesis of advanced materials. These materials may have unique properties, such as increased strength or chemical resistance .
Analytical Chemistry
In analytical chemistry, this compound can serve as a reference standard due to its high purity. It is used to calibrate instruments and validate methods, ensuring accurate and reliable results in various chemical analyses .
Proteomics Research
In proteomics, the study of proteins and their functions, this compound may be used as a reagent or a building block for synthesizing peptides or mimetics that can interact with proteins of interest .
Fluorinated Compound Research
The presence of fluorine atoms in this compound makes it of particular interest in the field of fluorine chemistry. Researchers explore its reactivity and potential applications in creating fluorinated derivatives with unique biological activities .
Mechanism of Action
The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Piperidine derivatives are known to have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .
Safety and Hazards
Future Directions
The future directions for research on “1-(2-Nitro-5-(trifluoromethyl)phenyl)piperidin-4-ol” and other piperidine derivatives are likely to involve further exploration of their synthesis and potential biological activities. Given the wide range of biological activities exhibited by piperidine derivatives, they are likely to continue to be a focus of research in the pharmaceutical industry .
properties
IUPAC Name |
1-[2-nitro-5-(trifluoromethyl)phenyl]piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O3/c13-12(14,15)8-1-2-10(17(19)20)11(7-8)16-5-3-9(18)4-6-16/h1-2,7,9,18H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILFAFEMBDFFPRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)C2=C(C=CC(=C2)C(F)(F)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60674766 |
Source
|
| Record name | 1-[2-Nitro-5-(trifluoromethyl)phenyl]piperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60674766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1072944-51-4 |
Source
|
| Record name | 1-[2-Nitro-5-(trifluoromethyl)phenyl]piperidin-4-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60674766 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
